Cas no 87-91-2 ((+)-Diethyl L-tartrate)

(+)-Diethyl L-tartrate is an optically pure tartrate ester suitable for use as a resolving agent or intermediate in organic synthesis. Its high optical purity and stability make it a valuable reagent for applications requiring precise stereochemical control, such as the resolution of racemic mixtures and asymmetric catalysis.
(+)-Diethyl L-tartrate structure
(+)-Diethyl L-tartrate structure
Product Name:(+)-Diethyl L-tartrate
CAS No:87-91-2
MF:C8H14O6
MW:206.193163394928
MDL:MFCD00064873
CID:34442
PubChem ID:6993580
Update Time:2025-10-14

(+)-Diethyl L-tartrate Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-Diethyl 2,3-dihydroxysuccinate
    • (+)-Diethyl-2,3-dihydroxysuccinate
    • (2R,3R)(+)-Dihydroxybutane-1,4-dioic acid diethyl ester
    • Diethyl L-tartrate
    • ethyl tartrate
    • Dimethyl Tartrate
    • L-Tartaric acid diethyl ester
    • Diethyl L-(+)-Tartrate
    • (+)-Diethyl L-tartrate
    • DIETHYL-L-TARTRATE, (+)-(RG)
    • L-(+)-Diethyl l-Tartrate
    • L(+)-Diethyl L-tartrate
    • DET
    • DieftIvI tartrate
    • diethyl tartarate
    • DIETHYL TARTRATE
    • DIETHYL-DL-TARTRATE
    • Diethyl-L-Tartarate
    • Diethyl-Ltartrate
    • FEMA 2378
    • L-(+)-Tartaric Acid Diethyl Ester
    • L-DET
    • DIETHYL L-TARTARATE
    • Tartaric acid, diethyl ester, (R,R)-
    • OQ72CPY58Z
    • Diethyl tartratene
    • YSAVZVORKRDODB-PHDIDXHHSA-N
    • AK109326
    • Diethyl 1,2-dihydroxy-1,2-ethanedicarboxylate
    • Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, diethyl ester
    • (+)-DIETHYL-L-TART
    • Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, diethyl ester (9CI)
    • Butanedioic acid, 2,3-dihydroxy-[R-(R*,R*)]-, diethyl ester (ZCI)
    • Tartaric acid, diethyl ester (6CI, 7CI, 8CI)
    • (+)-(R,R)-Diethyl tartrate
    • (+)-Diethyl L-tartarate
    • (R,R)-Diethyl tartrate
    • (R,R)-Tartaric acid diethyl ester
    • L-Diethyl tartrate
    • Diethyl (+)-tartrate
    • Diethyl (2R,3R)-(+)-tartrate
    • Diethyl (2R,3R)-2,3-dihydroxysuccinate
    • Diethyl (2R,3R)-tartrate
    • Diethyl (R,R)-(+)-tartrate
    • Diethyl (R,R)-tartrate
    • Ethyl (+)-tartrate
    • NSC 44808
    • NSC 8878
    • (+)-Diethyl L-tartrate,99%
    • MDL： MFCD00064873
    • Inchi： 1S/C8H14O6/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h5-6,9-10H,3-4H2,1-2H3/t5-,6-/m1/s1
    • InChI Key： YSAVZVORKRDODB-PHDIDXHHSA-N
    • SMILES： [C@H](O)(C(=O)OCC)[C@@H](O)C(=O)OCC
    • BRN： 1727145

Computed Properties

  • Exact Mass: 206.07900
  • Monoisotopic Mass: 206.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Color/Form: Colorless viscous oily liquid.
  • Density: 1.204 g/mL at 25 °C(lit.)
  • Melting Point: 17 ºC
  • Boiling Point: 162°C/19mmHg(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.446(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 93.06000
  • LogP: -1.16560
  • Merck: 3855
  • FEMA: 2378 | DIETHYL TARTRATE
  • Specific Rotation: 7.5 º (neat)
  • Optical Activity: [α]20/D +8.5°, neat
  • Solubility: It is miscible with ethanol and ether and slightly soluble in water.
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(+)-Diethyl L-tartrate Security Information

(+)-Diethyl L-tartrate Customs Data

  • HS CODE：2918130000
  • Customs Data：

    China Customs Code:

    2918130000

    Overview:

    2918130000 Tartrate and tartrate ester. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2918130000 salts and esters of tartaric acid.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

(+)-Diethyl L-tartrate Pricemore >>

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(+)-Diethyl L-tartrate Production Method

Production Method 1

87-91-2 87-91-2
Reaction Conditions
Reference
Biobased Plasticizers from Tartaric Acid, an Abundantly Available, Renewable Material
Howell, Bob A. ; et al, Industrial & Engineering Chemistry Research, 2018, 57(45), 15234-15242

Production Method 2

87-91-2 87-91-2
87-91-2 87-91-2
Reaction Conditions
1.1 Reagents: Titanium isopropoxide ,  Silica (surface-bound titanium tartrate complexes) Solvents: Dichloromethane
Reference
HMS catalysts containing transition metals or transition metal complexes
Fu, Zaihui; et al, Studies in Surface Science and Catalysis, 2001, 135, 4671-4677

Production Method 3

924-44-7 924-44-7
87-91-2 87-91-2
Reaction Conditions
1.1 Reagents: Periodic acid (H5IO6)
Reference
High-yield synthesis of pyrrolidinyl PNA monomers
Merino, Pedro; et al, Tetrahedron Letters, 2011, 52(45), 6003-6006

Production Method 4

87-91-2 87-91-2
1271-19-8 1271-19-8
87-91-2 87-91-2
1271-19-8 1271-19-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  72 h, rt
Reference
Novel titanocene-tartrate complexes as catalysts for the asymmetric epoxidation of allylic alcohols
van Grieken, Rafael; et al, Catalysis Communications, 2007, 8(4), 655-660

Production Method 5

87-69-4 87-69-4
87-91-2 87-91-2
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid Solvents: Ethanol ;  12 h, rt
Reference
Acyl transfer reactions of carbohydrates, alcohols, phenols, thiols and thiophenols under green reaction conditions
Giri, Santosh Kumar; et al, RSC Advances, 2015, 5(15), 11687-11696

Production Method 6

59779-75-8 59779-75-8
87-91-2 87-91-2
Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid Solvents: Acetonitrile ,  Water ;  5 h, rt
Reference
Useful methods for the synthesis of isopropylidenes and their chemoselective cleavage
Vanlaldinpuia, Khiangte; et al, Tetrahedron Letters, 2011, 52(29), 3759-3764

Production Method 7

87-69-4 87-69-4
87-91-2 87-91-2
Reaction Conditions
Reference
Synthesis and evaluation of cyclic sulfite diesters as sulfur dioxide (SO2) donors
Malwal, Satish R.; et al, ChemRxiv, 2019, 1, 1-6

Production Method 8

133-37-9 133-37-9
87-91-2 87-91-2
608-89-9 608-89-9
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  10 h, reflux
Reference
Synthesis and application of 2,3-dihydroxybutanedioic acid esters as efficient additives in methanol-gasoline
Jiang, Xiaoyan; et al, Asian Journal of Chemistry, 2013, 25(15), 8451-8454

Production Method 9

57968-71-5 57968-71-5
87-91-2 87-91-2
13811-71-7 13811-71-7
Reaction Conditions
Reference
Study of Chiral Ionic Liquid as Stationary Phases for GC
Sun, Xiaojie; et al, Chromatographia, 2013, 76(15-16), 1013-1019

Production Method 10

57968-71-5 57968-71-5
87-91-2 87-91-2
13811-71-7 13811-71-7
Reaction Conditions
1.1 Reagents: β-D-Fructofuranose, O-3-O-(1-oxopropyl)-4,6-di-O-pentyl-β-D-fructofuranosyl-(2→1… Solvents: Dichloromethane ;  60 °C
Reference
4,6-Di-O-pentyl-3-O-trifluoroacetyl/propionyl cyclofructan stationary phases for gas chromatographic enantiomeric separations
Zhang, Ying; et al, Analyst (Cambridge, 2011, 136(14), 2931-2940

(+)-Diethyl L-tartrate Raw materials

(+)-Diethyl L-tartrate Preparation Products

(+)-Diethyl L-tartrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87-91-2)L-(+)-Tartaric Acid Diethyl Ester
Order Number:LE6018;LE26512170
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com

(+)-Diethyl L-tartrate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

(+)-Diethyl L-tartrate Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87-91-2)L-(+)-Tartaric Acid Diethyl Ester
LE6018;LE26512170
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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